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Compound of Interest

Compound Name: 4-Methylbenzhydrol

Cat. No.: B042549 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Core Focus: This document provides a detailed overview of the melting and boiling point data

for 4-Methylbenzhydrol, complete with standardized experimental protocols for their

determination. It is intended to serve as a technical resource for laboratory personnel engaged

in the synthesis, purification, and characterization of this and similar chemical entities.

Introduction to 4-Methylbenzhydrol
4-Methylbenzhydrol, also known as (4-methylphenyl)(phenyl)methanol, is an organic

compound with the chemical formula C₁₄H₁₄O. It is a secondary alcohol that presents as a

white to light yellow crystalline solid at room temperature.[1] Structurally, it consists of a

benzhydryl group with a methyl substituent on one of the phenyl rings. This compound serves

as a valuable intermediate in organic synthesis. For instance, it is utilized in the synthesis of

tropane analogs for dopamine transporter binding inhibition studies and in the structure-activity

relationship (SAR) studies of N-type calcium channel inhibitors.[2][3] Given its role as a building

block in medicinal chemistry and drug discovery, accurate determination of its physical

properties is critical for its characterization, purity assessment, and quality control.
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The melting and boiling points are fundamental physical constants that provide an indication of

the purity of a crystalline solid and a liquid, respectively. The data for 4-Methylbenzhydrol are

summarized below.

Data Presentation
Physical Property Value Conditions

Melting Point 50-55 °C Not specified

52 °C Not specified

50-54 °C Literature value

Boiling Point 334.9 °C at 760 mmHg

Experimental Protocols
The following sections detail standardized laboratory methodologies for the determination of

the melting and boiling points of a solid organic compound such as 4-Methylbenzhydrol.
These protocols are representative of common laboratory practices.

Melting Point Determination (Capillary Method)
The melting point of a pure crystalline solid is typically observed as a sharp transition from solid

to liquid over a narrow temperature range.[4] Impurities tend to depress and broaden the

melting range.[5]

Objective: To determine the temperature range over which 4-Methylbenzhydrol transitions

from a solid to a liquid.

Apparatus and Materials:

Melting point apparatus (e.g., Mel-Temp or similar)[5]

Capillary tubes (sealed at one end)[5]

4-Methylbenzhydrol, finely powdered[4]

Mortar and pestle
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Spatula

Thermometer (calibrated)

Procedure:

Sample Preparation: Ensure the 4-Methylbenzhydrol sample is completely dry and in the

form of a fine powder. If necessary, gently crush the crystals using a mortar and pestle.[4]

Capillary Tube Loading: Invert a capillary tube and press the open end into the powdered

sample. A small amount of the solid will be forced into the tube. Tap the sealed end of the

tube gently on a hard surface to pack the solid down. Repeat until a packed column of 2-3

mm in height is achieved.[6]

Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point

apparatus. Ensure the thermometer is positioned correctly to accurately measure the

temperature of the block.[5]

Rapid Determination (Optional): If the approximate melting point is unknown, a rapid heating

rate (10-20 °C per minute) can be used to get a preliminary estimate.[7]

Accurate Determination: For an accurate measurement, begin heating at a slow, controlled

rate, approximately 1-2 °C per minute, starting from a temperature about 10-15 °C below the

expected melting point.[5][7]

Observation: Observe the sample through the magnifying lens. Record the temperature (T₁)

at which the first drop of liquid appears. Continue heating slowly and record the temperature

(T₂) at which the last crystal melts completely. The melting point is reported as the range T₁ -

T₂.[6]

Cooling and Repetition: Allow the apparatus to cool sufficiently before performing a repeat

measurement to ensure accuracy.

Boiling Point Determination (Microscale/Capillary
Method)
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The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure.[8] For small quantities of a substance, a microscale method

is often employed.

Objective: To determine the boiling point of 4-Methylbenzhydrol at atmospheric pressure.

Apparatus and Materials:

Small test tube (e.g., 10 x 75 mm) or a fusion tube

Capillary tube (sealed at one end)

Thermometer (calibrated)

Heating apparatus (e.g., Thiele tube with heating oil or an aluminum block)[8][9]

4-Methylbenzhydrol sample

Means to attach the test tube to the thermometer (e.g., rubber band or wire)

Procedure:

Sample Preparation: Place a small amount (a few milliliters) of molten 4-Methylbenzhydrol
into the small test tube.[10]

Apparatus Assembly:

Place a capillary tube, with its sealed end pointing upwards, into the test tube containing

the liquid sample.[9]

Attach the test tube to the thermometer so that the sample is level with the thermometer

bulb.[8]

Suspend the entire assembly in a heating bath (Thiele tube or aluminum block). Ensure

the top of the sample is below the level of the heating medium to ensure uniform heating.

[8]
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Heating: Begin to heat the apparatus gently. As the temperature rises, air trapped in the

capillary tube will expand and slowly bubble out from the open end.[8]

Observation: As the temperature approaches the boiling point, the rate of bubbling will

increase, forming a continuous stream.[8]

Recording the Boiling Point: When a rapid and continuous stream of bubbles emerges from

the capillary, stop the heating. The liquid will begin to cool. The temperature at which the

bubbling ceases and the liquid just begins to enter the capillary tube is the boiling point of the

substance.[8][11] At this point, the vapor pressure inside the capillary equals the external

atmospheric pressure.

Pressure Correction: Record the ambient atmospheric pressure as boiling points are

pressure-dependent. The boiling point of 334.9 °C is standardized to 760 mmHg (1 atm).

Workflow Visualization
The following diagram illustrates a generalized workflow for the synthesis and characterization

of a chemical compound like 4-Methylbenzhydrol, highlighting the place of physical property

determination.
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Caption: Workflow for Synthesis and Characterization of 4-Methylbenzhydrol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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